Cas no 2229663-15-2 (4-Methanesulfonylbut-2-enal)

• Product Name: 4-Methanesulfonylbut-2-enal
• CAS No: 2229663-15-2
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 6245006
• PubChem ID: 165635263
• Update Time: 2025-11-06

4-Methanesulfonylbut-2-enal Chemical and Physical Properties

Names and Identifiers

• 2229663-15-2
• 4-methanesulfonylbut-2-enal
• EN300-1990573
• 4-Methanesulfonylbut-2-enal

• Inchi： 1S/C5H8O3S/c1-9(7,8)5-3-2-4-6/h2-4H,5H2,1H3/b3-2+
• InChI Key： NZBJLHFUMCSLLH-NSCUHMNNSA-N
• SMILES： S(C)(C/C=C/C=O)(=O)=O

Computed Properties

• Exact Mass: 148.01941529g/mol
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-Methanesulfonylbut-2-enal

Recent Advances in the Study of 4-Methanesulfonylbut-2-enal (CAS: 2229663-15-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

4-Methanesulfonylbut-2-enal (CAS: 2229663-15-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's distinct chemical structure, featuring a methanesulfonyl group conjugated to an α,β-unsaturated aldehyde, makes it a versatile intermediate for various chemical transformations and a potential pharmacophore in medicinal chemistry.

Recent studies have highlighted the synthetic utility of 4-Methanesulfonylbut-2-enal as a building block for the preparation of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in Michael addition reactions, where it served as an excellent acceptor for nucleophiles, enabling the synthesis of diverse sulfone-containing compounds. The researchers reported that the electron-withdrawing nature of the methanesulfonyl group significantly enhances the reactivity of the α,β-unsaturated system, making it particularly valuable for constructing molecular scaffolds with potential biological activity.

In terms of biological activity, preliminary investigations have revealed promising results. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that derivatives of 4-Methanesulfonylbut-2-enal exhibited moderate to strong inhibitory activity against several kinase targets implicated in inflammatory diseases. The researchers noted that the compound's ability to form covalent bonds with cysteine residues in the active sites of these kinases might contribute to its observed biological effects, suggesting potential applications in developing targeted therapies for chronic inflammatory conditions.

The pharmacokinetic properties of 4-Methanesulfonylbut-2-enal and its derivatives have also been the subject of recent research. A 2023 study in Drug Metabolism and Disposition investigated the metabolic stability and clearance mechanisms of this compound class. The findings indicated that while the parent compound shows moderate metabolic stability, strategic modifications to its structure could significantly improve its drug-like properties. This research provides valuable insights for medicinal chemists working to optimize this scaffold for potential therapeutic applications.

From a safety and toxicological perspective, recent in vitro studies have begun to characterize the potential risks associated with 4-Methanesulfonylbut-2-enal. Research published in Chemical Research in Toxicology in 2024 examined the compound's reactivity with biological nucleophiles and its potential to cause cellular stress. While the results confirmed the expected electrophilic reactivity of the α,β-unsaturated aldehyde moiety, they also suggested that appropriate structural modifications could mitigate potential toxicity concerns while maintaining desired biological activity.

Looking forward, the unique properties of 4-Methanesulfonylbut-2-enal position it as a promising candidate for further investigation in multiple therapeutic areas. Current research efforts are focusing on developing more efficient synthetic routes to this compound and its derivatives, as well as exploring its potential as a warhead in targeted covalent inhibitors. The compound's versatility and the growing body of research supporting its biological relevance suggest that it may play an increasingly important role in drug discovery programs in the coming years.